Cas no 886937-02-6 (N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product name: N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 886937-02-6
• MF: C₁₅H₁₈FN₅O₂S₂
• MW: 383.464123249054
• CID: 5477132

N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

• Inchi： 1S/C15H18FN5O2S2/c1-3-21(4-2)12(22)9-24-15-20-19-14(25-15)18-13(23)17-11-7-5-10(16)6-8-11/h5-8H,3-4,9H2,1-2H3,(H2,17,18,19,23)
• InChI Key： YICLVIGOVMZYFD-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CSC1=NN=C(NC(NC2=CC=C(F)C=C2)=O)S1

Additional information on N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide

N,N-Diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide: A Comprehensive Overview

N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 886937-02-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, is characterized by its unique structural features and potential therapeutic applications. This comprehensive overview aims to provide a detailed understanding of the compound's chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is composed of a thiadiazole ring, an acetamide group, and a fluorinated phenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiadiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The acetamide group contributes to the molecule's solubility and metabolic stability, while the fluorinated phenyl moiety can influence the compound's binding affinity and selectivity.

Recent studies have focused on the synthesis and optimization of N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide. One notable approach involves the use of microwave-assisted synthesis to improve yield and reduce reaction time. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings. Additionally, researchers have explored various synthetic routes to introduce functional groups that can enhance the compound's pharmacological properties, such as improved solubility or increased bioavailability.

In terms of biological activity, N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide has demonstrated promising results in several areas. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and colitis.

Furthermore, research has indicated that N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide possesses antimicrobial properties. It has been shown to be effective against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that the compound could be developed into an antimicrobial agent for use in treating bacterial infections. Ongoing studies are exploring its mechanism of action and potential synergistic effects with other antimicrobial agents.

In addition to its anti-inflammatory and antimicrobial properties, N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide has also shown potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that the compound could be further investigated for its potential use in cancer therapy.

The safety profile of N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is another critical aspect of its development as a therapeutic agent. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N,N-diethyl-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 886937-02-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.